Cas no 165107-98-2 (4-Chlorobenzo[b]thiophen-3-amine)

• Product Name: 4-Chlorobenzo[b]thiophen-3-amine
• CAS No: 165107-98-2
• MF: C₈H₆ClNS
• MW: 183.657939434052
• CID: 4817329
• PubChem ID: 19360243
• Update Time: 2026-02-27

4-Chlorobenzo[b]thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobenzo[b]thiophen-3-amine
• 4-chloro-1-benzothiophen-3-amine
• Benzo[b]thiophen-3-amine, 4-chloro-

• Inchi： 1S/C8H6ClNS/c9-5-2-1-3-7-8(5)6(10)4-11-7/h1-4H,10H2
• InChI Key： HJRLVOQZNAWTKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(=CS2)N

Computed Properties

• Exact Mass: 182.9909481g/mol
• Monoisotopic Mass: 182.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3

4-Chlorobenzo[b]thiophen-3-amine Security Information

• Storage Condition：(BD587321)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-Chlorobenzo[b]thiophen-3-amine

4-Chlorobenzothiophen-3-amine (CAS No. 165107-98-2): An Overview of Its Structure, Properties, and Applications

4-Chlorobenzo[b]thiophen-3-amine (CAS No. 165107-98-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzo[b]thiophenes, which are characterized by a benzene ring fused to a thiophene ring. The presence of a chlorine substituent at the 4-position and an amino group at the 3-position imparts unique chemical and biological properties to this molecule.

The molecular formula of 4-Chlorobenzo[b]thiophen-3-amine is C₉H₇ClNS, and its molecular weight is approximately 186.67 g/mol. The compound can be synthesized through various routes, including the reaction of 4-chlorobenzoyl chloride with thiophene followed by reduction and subsequent amination. These synthetic methods have been optimized to improve yield and purity, making the compound readily available for research and development purposes.

In terms of physical properties, 4-Chlorobenzo[b]thiophen-3-amine is typically a solid at room temperature with a melting point ranging from 120°C to 125°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.

The chemical structure of 4-Chlorobenzo[b]thiophen-3-amine confers it with several interesting properties that have been explored in recent studies. For instance, the presence of the amino group makes it a potential candidate for forming coordination complexes with metal ions, which can be useful in catalysis and materials science. Additionally, the chlorine substituent can influence the electronic properties of the molecule, making it an attractive target for the development of new materials with tailored electronic and optical properties.

In the realm of medicinal chemistry, 4-Chlorobenzo[b]thiophen-3-amine has shown promise as a lead compound for drug discovery. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For example, studies have demonstrated that derivatives of this compound can exhibit potent anti-inflammatory and anti-cancer activities by targeting key signaling pathways. These findings highlight the potential of 4-Chlorobenzo[b]thiophen-3-amine as a scaffold for developing novel therapeutic agents.

The biological activity of 4-Chlorobenzo[b]thiophen-3-amine has also been investigated in preclinical models. In vitro assays have shown that it can effectively inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. Furthermore, in vivo studies using animal models have provided evidence of its efficacy in reducing tumor growth and improving survival rates. These results underscore the therapeutic potential of this compound and warrant further investigation in clinical trials.

Beyond its medicinal applications, 4-Chlorobenzo[b]thiophen-3-amine has found use in materials science due to its unique electronic properties. Research has shown that derivatives of this compound can be used to fabricate organic semiconductors and photovoltaic materials. The ability to fine-tune the electronic structure through functionalization opens up possibilities for developing high-performance devices with enhanced efficiency and stability.

In conclusion, 4-Chlorobenzo[b]thiophen-3-amine (CAS No. 165107-98-2) is a multifaceted compound with a wide range of applications in both medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.